![molecular formula C16H17FN4O B5641482 N-(3-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide](/img/structure/B5641482.png)
N-(3-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide is a chemical compound that has garnered interest in the field of medicinal chemistry for its potential in various therapeutic areas. The compound features in research focused on receptor binding, imaging agents, and as a motif in the development of new pharmaceuticals.
Synthesis Analysis
The synthesis of derivatives similar to this compound often involves multi-step chemical processes. For instance, Eskola et al. (2002) describe the synthesis of a related compound through electrophilic fluorination of a trimethylstannyl precursor, which involves palladium catalysis and hexamethyldistannane in an inert solvent for introducing the fluorine atom with high specific radioactivity (Eskola et al., 2002).
Molecular Structure Analysis
Research by Sanjeevarayappa et al. (2015) on a compound with a similar framework, which involved X-ray diffraction studies, provides insights into the crystalline structure, confirming the arrangement of atoms and the molecular conformation. Such studies are crucial for understanding the physical and chemical behavior of these compounds (Sanjeevarayappa et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives can be complex, involving various organic synthesis techniques. The reaction conditions, such as temperature, solvent, and catalysts, play a significant role in the outcome and yield of the desired products. For example, compounds synthesized for binding and functional studies at dopamine receptors demonstrate the critical role of the carboxamide linker for receptor selectivity, highlighting the compound's chemical reactivity and interaction capabilities (Banala et al., 2011).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, melting point, and stability, are influenced by the molecular structure. These properties are critical for the compound's application in drug development, affecting its formulation, delivery, and bioavailability.
Chemical Properties Analysis
The chemical properties, including reactivity, binding affinity, and selectivity, are determined by the functional groups present in the molecule. Studies focusing on receptor binding, like those by Westaway et al. (2009), provide insight into the compound's interaction with biological targets, demonstrating its potential as a motilin receptor agonist with implications for gastrointestinal disorders (Westaway et al., 2009).
properties
IUPAC Name |
N-(3-fluorophenyl)-4-pyridin-2-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O/c17-13-4-3-5-14(12-13)19-16(22)21-10-8-20(9-11-21)15-6-1-2-7-18-15/h1-7,12H,8-11H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVLRESJNSPOMBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.